Cas no 1159733-10-4 (5-[(3R)-pyrrolidin-3-yl]-2H-tetrazole)

5-[(3R)-pyrrolidin-3-yl]-2H-tetrazole is a chiral heterocyclic compound featuring a tetrazole ring linked to a pyrrolidine scaffold. Its structural uniqueness, combining a rigid tetrazole moiety with a stereochemically defined pyrrolidine, makes it a valuable intermediate in medicinal chemistry and asymmetric synthesis. The tetrazole group enhances metabolic stability and bioisosteric properties, while the (3R)-pyrrolidinyl substituent provides a chiral center for enantioselective applications. This compound is particularly useful in the design of peptidomimetics, enzyme inhibitors, and bioactive molecules targeting CNS disorders. Its high purity and well-defined stereochemistry ensure reproducibility in research and development, making it a preferred choice for pharmaceutical and agrochemical applications.

5-[(3R)-pyrrolidin-3-yl]-2H-tetrazole structure

1159733-10-4 structure

Product Name:5-[(3R)-pyrrolidin-3-yl]-2H-tetrazole

CAS No:1159733-10-4

MF:C₅H₉N₅

MW:139.158459424973

CID:2613888

PubChem ID:21025944

Update Time:2025-11-01

5-[(3R)-pyrrolidin-3-yl]-2H-tetrazole Chemical and Physical Properties

Names and Identifiers

- 5-[(3R)-pyrrolidin-3-yl]-2H-tetrazole
- DTXSID60610240
- AKOS006376107
- SCHEMBL2392326
- 2H-Tetrazole, 5-(3R)-3-pyrrolidinyl-
- (R)-5-PYRROLIDIN-3-YL-2H-TETRAZOLE
- 1159733-10-4
- (R)-5-(Pyrrolidin-3-yl)-2H-tetrazole
- VYQMPDFYNWSLGY-SCSAIBSYSA-N
- MDL： MFCD17926201
- Inchi： 1S/C5H9N5/c1-2-6-3-4(1)5-7-9-10-8-5/h4,6H,1-3H2,(H,7,8,9,10)/t4-/m1/s1
- InChI Key： VYQMPDFYNWSLGY-SCSAIBSYSA-N
- SMILES： N1CC[C@@H](C2N=NNN=2)C1

Computed Properties

Exact Mass: 139.08579531Da
Monoisotopic Mass: 139.08579531Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 117
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.7
Topological Polar Surface Area: 66.5Å²

5-[(3R)-pyrrolidin-3-yl]-2H-tetrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM486806-1g	(R)-5-(Pyrrolidin-3-yl)-2H-tetrazole	1159733-10-4	95%	1g	$1589	2023-03-07
Alichem	A109006878-250mg	(R)-5-(Pyrrolidin-3-yl)-2H-tetrazole	1159733-10-4	97%	250mg	$582.12	2023-09-04
Alichem	A109006878-1g	(R)-5-(Pyrrolidin-3-yl)-2H-tetrazole	1159733-10-4	97%	1g	$1499.40	2023-09-04
1PlusChem	1P000HPO-100mg	2H-Tetrazole, 5-(3R)-3-pyrrolidinyl-	1159733-10-4	95%	100mg	$830.00	2023-12-26
1PlusChem	1P000HPO-250mg	2H-Tetrazole, 5-(3R)-3-pyrrolidinyl-	1159733-10-4	95%	250mg	$1173.00	2023-12-26
Crysdot LLC	CD11344568-1g	(R)-5-(Pyrrolidin-3-yl)-2H-tetrazole	1159733-10-4	97%	1g	$1396	2024-07-18

5-[(3R)-pyrrolidin-3-yl]-2H-tetrazole Related Literature

1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†

Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
2. Establishing the accuracy of position-specific carbon isotope analysis of propane by GC-pyrolysis-GC-IRMS

ChangjieLiu,PengLiu,XiaofengWang,XiaoqiangLi,JuskeHorita
3. EWOD-driven droplet microfluidic device integrated with optoelectronic tweezers as an automated platform for cellular isolation and analysis†

Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
4. Evidence of pre-micellar aggregates in aqueous solution of amphiphilic PDMS–PEO block copolymer†

Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
5. Establishment and implications of a characterization method for magnetic nanoparticle using cell tracking velocimetry and magnetic susceptibility modified solutions

Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527

Related Categories

Additional information on 5-[(3R)-pyrrolidin-3-yl]-2H-tetrazole

Introduction to 5-[(3R)-pyrrolidin-3-yl]-2H-tetrazole (CAS No. 1159733-10-4)

5-[(3R)-pyrrolidin-3-yl]-2H-tetrazole, with the CAS number 1159733-10-4, is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of tetrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anticonvulsant properties. The specific stereochemistry of the (3R)-pyrrolidin-3-yl group adds an additional layer of complexity and specificity to its biological interactions.

The chemical structure of 5-[(3R)-pyrrolidin-3-yl]-2H-tetrazole consists of a tetrazole ring attached to a pyrrolidine moiety with a specific (R) configuration at the third carbon atom. This unique structure has been shown to influence its pharmacological properties, making it a valuable candidate for drug development. Recent studies have focused on elucidating the mechanisms by which this compound exerts its effects, particularly in the context of central nervous system (CNS) disorders and inflammatory conditions.

In terms of its synthesis, 5-[(3R)-pyrrolidin-3-yl]-2H-tetrazole can be prepared through a series of well-defined chemical reactions. One common approach involves the reaction of an azide with a nitrile in the presence of a suitable catalyst, followed by stereoselective reduction to introduce the (R) configuration at the pyrrolidine ring. This synthetic route has been optimized to achieve high yields and purity, making it feasible for large-scale production.

The biological activity of 5-[(3R)-pyrrolidin-3-yl]-2H-tetrazole has been extensively studied in both in vitro and in vivo models. In cell-based assays, it has demonstrated potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has shown promise in reducing oxidative stress and protecting against neuronal damage, which are key factors in various neurological disorders.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-[(3R)-pyrrolidin-3-yl]-2H-tetrazole in treating conditions such as multiple sclerosis (MS), Alzheimer's disease, and chronic pain. Preliminary results from phase I trials have indicated that the compound is well-tolerated with minimal side effects, paving the way for further investigation in larger patient populations.

The pharmacokinetic properties of 5-[(3R)-pyrrolidin-3-yl]-2H-tetrazole have also been studied in detail. It exhibits good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. The compound is metabolized primarily through hepatic pathways, with a half-life that supports once-daily dosing regimens. These characteristics make it an attractive candidate for long-term therapeutic use.

In conclusion, 5-[(3R)-pyrrolidin-3-yl]-2H-tetrazole (CAS No. 1159733-10-4) represents a promising compound with significant potential in the treatment of various inflammatory and neurological disorders. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic applications, underscoring its importance in the field of medicinal chemistry.